Cas no 1247363-00-3 (methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate
• CAS No: 1247363-00-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6342892
• PubChem ID: 62213766
• Update Time: 2025-06-28

methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate
• AKOS011495333
• 1247363-00-3
• EN300-1868263

• Inchi： 1S/C11H14O3/c1-7-4-5-9(8(2)6-7)10(12)11(13)14-3/h4-6,10,12H,1-3H3
• InChI Key： HITTYWSAAJEHPV-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate

Methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate (CAS No. 1247363-00-3): A Comprehensive Overview

Methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate, identified by the CAS number 1247363-00-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular formula of methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate is C₁₀H₁₄O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of two methyl groups at the 2 and 4 positions of the phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation in synthetic chemistry and pharmacology.

In recent years, the study of aromatic compounds with hydroxyl and ester functional groups has seen considerable advancements. Methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate is no exception, as researchers have begun to explore its role in modulating various biological targets. Its structural features suggest potential interactions with enzymes and receptors involved in metabolic pathways, making it a promising candidate for drug discovery.

One of the most intriguing aspects of methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate is its ability to serve as a precursor in the synthesis of more complex molecules. The hydroxyl and ester groups provide reactive sites that can be selectively modified through various chemical reactions, enabling the creation of derivatives with tailored properties. This flexibility has made it a valuable tool in medicinal chemistry, particularly in the design of novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing inflammatory and oxidative stress-related disorders. The phenyl ring, with its electron-donating methyl groups, enhances its ability to interact with biological systems. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for enzyme binding and activity. These characteristics make methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate a compelling candidate for further investigation in the development of anti-inflammatory and antioxidant drugs.

The ester functionality in methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate also contributes to its versatility. Ester groups are well-known for their role in drug delivery systems, where they can be hydrolyzed to release active compounds at targeted sites. This property could be exploited to develop prodrugs that enhance bioavailability and reduce side effects.

In addition to its pharmacological potential, methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate has shown promise in material science applications. Its aromatic structure and functional groups make it suitable for use in polymer synthesis and as an intermediate in the production of specialty chemicals. The compound's stability under various conditions further enhances its utility in industrial processes.

The synthesis of methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed several synthetic routes, each with distinct advantages depending on the desired scale and purity requirements. Advances in catalytic methods have also enabled more efficient production processes, reducing waste and energy consumption.

Evaluation of methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate's biological activity has been conducted using both in vitro and in vivo models. Initial studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These findings are particularly exciting as they align with current trends in drug development aimed at modulating these pathways.

The compound's interaction with biological targets has been further explored through computational modeling techniques. These studies have provided insights into its binding affinity and mode of action at a molecular level. Such information is crucial for designing next-generation drugs that are more effective and have fewer side effects.

In conclusion, methyl 2-(2,4-dimethylphenyl)-2-hydroxyacetate (CAS No. 1247363-00-3) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features enable diverse applications, from drug development to industrial chemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.